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Cymarin Analysis and Sourcing

The table below summarizes core information relevant for cymarin-related experimental work.

Aspect Details Relevance to Experimentation

| Chemical Identity | Molecular Formula: C30H44O9 [1] Molecular Weight: 548.66 g/mol [1] Synonyms: K-

Strophanthin-α, Strophanthin K [1] | Essential for method development, standard preparation, and compound

identification (e.g., LC-MS). | | Analytical Characterization | Can be characterized via LC-ESI-MS/MS [2].

In negative ion mode, a formate adduct [M+HCOO]- is observed, which is useful for sensitive detection [2]. |

Provides a proven analytical method for identifying cymarin in complex mixtures (e.g., plant extracts) and

assessing purity. | | Source in Mixtures | A natural component of the cardiac glycoside mixture

Strophanthin-K, extracted from the seeds of Strophanthus kombé [2]. | Informs selection of starting plant

material for extraction. Purity of cymarin from this mixture is a key challenge. | | Commercial Availability |

Available as a pure, controlled product from chemical suppliers for laboratory use [1]. | Sourcing a high-

quality standard is critical for creating calibration curves, method validation, and quality control. |
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Based on the available information, here is a proposed high-level workflow for research on cymarin

recovery. You can use the following diagram to understand the logical sequence and key decision points in

the process.
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Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method to detect and characterize cymarin in a complex plant extract?

Liquid Chromatography-Electrospray Tandem Mass Spectrometry (LC-ESI-MS/MS) operated in negative
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ion mode is a highly effective method. For optimal sensitivity, monitor the formate adduct ion

[M+HCOO]⁻. The MS/MS and MS³ spectra are excellent tools for confirming the identity of cymarin and

its sugar moiety sequence [2].

Q2: Where can I source a pure cymarin standard for my research? Pure cymarin is available from

specialty chemical suppliers that provide reference standards and fine chemicals for research. It is often

listed as a controlled product intended for laboratory use only [1].

Q3: My cymarin recovery yield is low. What is a common major challenge? A primary challenge is that

cymarin is typically found as a minor component in a complex mixture of very similar cardiac

glycosides (e.g., Strophanthin-K) that share the same aglycone [2]. This makes separation and purification

difficult. Focusing on robust chromatographic separation techniques is key to overcoming this.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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